Cas no 1805930-92-0 (2-Amino-5-(aminomethyl)-6-bromo-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-5-(aminomethyl)-6-bromo-3-(trifluoromethoxy)pyridine
• CAS No: 1805930-92-0
• MF: C₇H₇BrF₃N₃O
• MW: 286.049190759659
• CID: 4931073
• Update Time: 2025-10-21

2-Amino-5-(aminomethyl)-6-bromo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(aminomethyl)-6-bromo-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7BrF3N3O/c8-5-3(2-12)1-4(6(13)14-5)15-7(9,10)11/h1H,2,12H2,(H2,13,14)
• InChI Key： WPCDKXQBNYOXER-UHFFFAOYSA-N
• SMILES： BrC1=C(CN)C=C(C(N)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.6
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-5-(aminomethyl)-6-bromo-3-(trifluoromethoxy)pyridine

2-Amino-5-(aminomethyl)-6-bromo-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound with CAS No. 1805930-92-0, commonly referred to as 2-Amino-5-(aminomethyl)-6-bromo-3-(trifluoromethoxy)pyridine, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates multiple functional groups, including amino, bromo, and trifluoromethoxy substituents. These features make it a versatile building block for various applications, particularly in drug discovery and advanced material synthesis.

The pyridine ring serves as the central framework of this compound, providing a rigid and planar structure that facilitates favorable electronic interactions. The amino group at position 2 and the aminomethyl group at position 5 introduce nucleophilic character to the molecule, enhancing its reactivity in various chemical reactions. The bromo substituent at position 6 adds a halogen atom, which can act as an electron-withdrawing group, influencing the electronic properties of the molecule and potentially enhancing its bioavailability when used in pharmaceutical applications.

One of the most notable features of this compound is the presence of a trifluoromethoxy group at position 3. This group is known for its strong electron-withdrawing nature due to the electronegativity of fluorine atoms. Such groups are often employed in drug design to improve metabolic stability and pharmacokinetic profiles. Recent studies have demonstrated that compounds with trifluoromethoxy substituents exhibit enhanced resistance to enzymatic degradation, making them promising candidates for long-lasting therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Amino-5-(aminomethyl)-6-bromo-3-(trifluoromethoxy)pyridine through various routes, including microwave-assisted synthesis and catalytic coupling reactions. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible. For instance, researchers have successfully employed palladium-catalyzed cross-coupling reactions to construct the pyridine ring with high precision and selectivity.

In terms of applications, this compound has shown potential in several areas. In medicinal chemistry, it has been explored as a lead compound for anti-cancer drug development due to its ability to inhibit key enzymes involved in cell proliferation. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices.

Recent studies have also highlighted the importance of this compound in understanding fundamental chemical reactivity. For example, investigations into its redox properties have provided insights into electron transfer mechanisms, which are critical for designing new materials for energy storage systems such as batteries and supercapacitors.

In conclusion, 2-Amino-5-(aminomethyl)-6-bromo-3-(trifluoromethoxy)pyridine represents a significant advancement in organic synthesis and materials science. Its versatile structure and favorable chemical properties make it a valuable tool for researchers across various disciplines. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.